Cas no 359-21-7 ((E/Z)-1,2-Dibromo-1,2-difluoroethylene)

• Product Name: (E/Z)-1,2-Dibromo-1,2-difluoroethylene
• CAS No: 359-21-7
• Molecular Formula: C₂F₂Br₂
• Molecular Weight: 221.8262
• CID: 293962
• PubChem ID: 53395435

(E/Z)-1,2-Dibromo-1,2-difluoroethylene Properties

Names and Identifiers

• Ethene,1,2-dibromo-1,2-difluoro-
• 1,2-dibromo-1,2-difluoroethene
• 1,2-DIBROMODIFLUOROETHYLENE
• 1,2-Dibrom-1,2-difluor-aethen
• 1,2-Dibrom-1,2-difluor-aethylen
• 1,2-dibromo-1,2-difluoro-ethene
• 1,2-Difluor-1,2-dibrom-aethylen
• Ethene,1,2-dibromo-1,2-difluoro
• 1,2-bis(bromanyl)-1,2-bis(fluoranyl)ethene
• 359-21-7
• A823044
• DTXSID40694144

• InChIKey： HATFLOWGZBUEIE-UPHRSURJSA-N
• Inchi： InChI=1S/C2Br2F2/c3-1(5)2(4)6/b2-1-
• SMILES： Br/C(/F)=C(\Br)/F

Computed Properties

• Exact Mass: 219.83300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 219.83348g/mol
• Heavy Atom Count: 6
• Complexity: 67.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 2.84180
• PSA: 0.00000
• Boiling Point: 85.2±30.0 °C at 760 mmHg
• Vapor Pressure: 78.4±0.1 mmHg at 25°C
• Flash Point: 5.3±24.6 °C
• Density: 2.4±0.1 g/cm3

(E/Z)-1,2-Dibromo-1,2-difluoroethylene Security Information

• Safety Instruction： H303+H313+H333
• Dangerous goods sign：
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

(E/Z)-1,2-Dibromo-1,2-difluoroethylene Customs Data

• HS CODE：2903799090
• Customs Data：

  China Customs Code:

  2903799090

  Overview:

  2903799090 Other acyclic hydrocarbon halogenated derivatives(Containing two or more different halogens).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Summary:

  2903799090 halogenated derivatives of acyclic hydrocarbons containing two or more different halogens.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl fluorides